methyl (3E)-3-{[(2,6-dichlorophenyl)methoxy]imino}-2-(phenylformamido)propanoate

• IUPAC Name: methyl (3E)-2-benzamido-3-[(2,6-dichlorophenyl)methoxyimino]propanoate
• InChI: InChI=1S/C18H16Cl2N2O4/c1-25-18(24)16(22-17(23)12-6-3-2-4-7-12)10-21-26-11-13-14(19)8-5-9-15(13)20/h2-10,16H,11H2,1H3,(H,22,23)/b21-10+
• InChI Key: PBHSIXKXNKXLIX-UFFVCSGVSA-N
• Canonical SMILES: COC(=O)C(C=NOCC1=C(C=CC=C1Cl)Cl)NC(=O)C2=CC=CC=C2
• Isomeric SMILES: COC(=O)C(/C=N/OCC1=C(C=CC=C1Cl)Cl)NC(=O)C2=CC=CC=C2
• Molecular Formula: C18H16Cl2N2O4
• Molecular Weight: 395.2 g/mol

Description

Methyl (3E)-3-{[(2,6-dichlorophenyl)methoxy]imino}-2-(phenylformamido)propanoate, also known as methyl 2-(2,6-dichloroanilino)-3-(phenylformamido)propanoate, is a synthetic compound with a wide range of applications in scientific research. It is used as a reagent in organic synthesis, a reactant in the manufacture of dyes, and as a catalyst in the production of various chemicals. It is also used in the synthesis of pharmaceuticals, as well as in the study of molecular interactions.

Scientific Research Applications

Synthesis and Tautomerism

Research on the synthesis of heteroalkyl and N-organylaminothiophenes highlights the equilibrium between amino and imino tautomers, demonstrating the compound's role in the study of tautomerism and its synthetic applications (Brandsma et al., 1998).

Bioconjugation Applications

The development of 2-imino-2-methoxyethyl 1-thioglycosides (IME-thioglycosides) from cyanomethyl 1-thioglycosides presents a novel method for attaching sugars to proteins, suggesting applications in bioconjugation and drug delivery (Lee et al., 1976).

Molecular Structure and Mesomorphism

Investigations into Schiff base derivatives with di-laterally substituted structures provide insights into their molecular packing, geometrical, and thermal parameters, revealing the significant impact of substituent orientation and position on mesomorphic properties (Alamro et al., 2021).

Catalytic Applications

Studies on catalysts for methyl propanoate production through methoxycarbonylation of ethene introduce novel palladium complexes, highlighting their high activity and selectivity in catalysis (Clegg et al., 1999).

Computational and Experimental Studies

Computational and experimental analyses of azo-chromophore compounds and their tautomers explore their structural characteristics and potential applications in developing materials with specific optical properties (Sayın et al., 2016).

Liquid Crystalline Properties

Synthetic efforts on Schiff base-ester central linkages involving disubstituted naphthalene ring systems have elucidated their liquid crystalline properties, contributing to the design of new materials for display technologies (Thaker et al., 2012).